4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide

• IUPAC Name: 4-amino-N'-(2,6-dimethylphenyl)-N-hydroxy-1,2,5-oxadiazole-3-carboximidamide
• InChI: InChI=1S/C11H13N5O2/c1-6-4-3-5-7(2)8(6)13-11(14-17)9-10(12)16-18-15-9/h3-5,17H,1-2H3,(H2,12,16)(H,13,14)
• InChI Key: IZSWJWUMNMHCLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N=C(C2=NON=C2N)NO
• Molecular Formula: C11H13N5O2
• Molecular Weight: 247.25 g/mol

Description

4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide, also known as ODZ10117, is a small molecule inhibitor that has been extensively studied for its potential therapeutic benefits in various diseases. It is a member of the oxadiazole family, which is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. The purpose of

Mechanism of Action

The mechanism of action of 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide involves the inhibition of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is involved in the repair of DNA damage and is overactivated in various diseases, including cancer and inflammation. By inhibiting PARP, 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide prevents the repair of DNA damage, leading to cell death in cancer cells and reduced inflammation in inflammatory diseases.
Biochemical and Physiological Effects:
4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide has been shown to have various biochemical and physiological effects. In cancer, 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide induces apoptosis and inhibits cell proliferation by downregulating the expression of anti-apoptotic proteins and upregulating the expression of pro-apoptotic proteins. In inflammation, 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide reduces the production of pro-inflammatory cytokines and chemokines by inhibiting the activation of transcription factors such as NF-κB and AP-1. In neurodegenerative disorders, 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide protects neurons against oxidative stress by reducing the production of reactive oxygen species and increasing the expression of antioxidant enzymes.

Advantages and Limitations for Lab Experiments

One advantage of 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide is its high potency and selectivity for PARP inhibition. This allows for the use of lower concentrations of the compound in lab experiments, reducing the risk of off-target effects. Another advantage is its ability to cross the blood-brain barrier, making it a potential therapeutic option for neurodegenerative disorders. One limitation of 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide is its low solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide research. One direction is the development of 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide derivatives with improved solubility and pharmacokinetic properties. Another direction is the investigation of 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide in combination with other therapies, such as chemotherapy and radiation therapy, for the treatment of cancer. In addition, further research is needed to explore the potential therapeutic benefits of 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide in other diseases, such as cardiovascular disease and diabetes.

Synthesis Methods

The synthesis method for 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide involves a series of chemical reactions starting with the reaction of 2,6-dimethylbenzaldehyde with hydrazine hydrate to form 2,6-dimethylphenylhydrazine. This is followed by the reaction of the hydrazine with ethyl acetoacetate to form 2,6-dimethyl-1,2-dihydro-3H-pyrazole-3-one. The final step involves the reaction of the pyrazole with hydroxylamine hydrochloride to form 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide. The overall yield of the synthesis method is approximately 40%.

Scientific Research Applications

4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide has been shown to have potential therapeutic benefits in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer, 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In inflammation, 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are responsible for the inflammatory response. In neurodegenerative disorders, 4-amino-N-(2,6-dimethylphenyl)-N'-hydroxy-1,2,5-oxadiazole-3-carboximidamide has been shown to protect neurons against oxidative stress and reduce neuroinflammation.